Cas no 81069-42-3 (Benzoic acid, 4-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, methyl ester)
81069-42-3 structure
Product Name:Benzoic acid, 4-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, methyl ester
CAS No:81069-42-3
MF:C13H14O4
MW:234.247864246368
CID:1804397
PubChem ID:54343915
Update Time:2025-04-21
Benzoic acid, 4-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, methyl ester
- methyl 4-(3-ethoxy-3-oxoprop-1-enyl)benzoate
- AKOS017089651
- Methyl 4-(3-ethoxy-3-oxoprop-1-en-1-yl)benzoate
- DTXSID20710710
- 81069-42-3
-
- Inchi: 1S/C13H14O4/c1-3-17-12(14)9-6-10-4-7-11(8-5-10)13(15)16-2/h4-9H,3H2,1-2H3
- InChI Key: UAXXPGHZSHMJEM-UHFFFAOYSA-N
- SMILES: O(C(C=CC1C=CC(C(=O)OC)=CC=1)=O)CC
Computed Properties
- Exact Mass: 234.08920892g/mol
- Monoisotopic Mass: 234.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.8
- Topological Polar Surface Area: 52.6Ų
Benzoic acid, 4-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, methyl ester Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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